Ethyl 5-(5-Methyl-2-pyridyl)isoxazole-3-carboxylate

• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol
• IUPAC Name: ethyl 5-(5-methylpyridin-2-yl)-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C12H12N2O3/c1-3-16-12(15)10-6-11(17-14-10)9-5-4-8(2)7-13-9/h4-7H,3H2,1-2H3
• InChI Key: ZJWMVIVUYQYFFY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC(=C1)C2=NC=C(C=C2)C

Description

Ethyl 5-(5-Methyl-2-pyridyl)isoxazole-3-carboxylate is a heterocyclic compound that belongs to the isoxazole family Isoxazoles are five-membered rings containing one oxygen and one nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Ethyl 5-(5-Methyl-2-pyridyl)isoxazole-3-carboxylate typically involves a multi-step process. One common method is the cycloaddition reaction of α,β-acetylenic oximes with suitable reagents. For instance, the reaction of 2-(1-hydroxylimino-1-chloro-methyl)-quinoxaline with sodium 1-aceto-1-ethoxycarbonyl-methide can yield the desired isoxazole derivative .

Industrial Production Methods: Industrial production methods often employ catalyst-free and microwave-assisted techniques to enhance efficiency and yield. These methods are designed to be eco-friendly and cost-effective, reducing the generation of waste and the use of toxic reagents .

Chemical Reactions Analysis

Types of Reactions: Ethyl 5-(5-Methyl-2-pyridyl)isoxazole-3-carboxylate can undergo various chemical reactions, including:

Oxidation: Conversion to corresponding oximes or other oxidized derivatives.

Reduction: Formation of reduced isoxazole derivatives.

Substitution: Reactions with nucleophiles or electrophiles to introduce different substituents on the isoxazole ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Conditions vary depending on the substituent being introduced, but common reagents include alkyl halides and organometallic compounds.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oximes, while substitution reactions can introduce various functional groups onto the isoxazole ring .

Scientific Research Applications

Ethyl 5-(5-Methyl-2-pyridyl)isoxazole-3-carboxylate has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial, antiviral, and anticancer properties.

Medicine: Explored for its potential use in drug discovery and development, particularly as a scaffold for designing new therapeutic agents.

Industry: Utilized in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of Ethyl 5-(5-Methyl-2-pyridyl)isoxazole-3-carboxylate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the structure of the compound .

Comparison with Similar Compounds

• Methyl 5-(2-Pyridyl)isoxazole-3-carboxylate
• Ethyl 3-methylpyrazole-5-carboxylate
• Ethyl 5-methyl-3-(quinoxalin-2-yl)-isoxazole-4-carboxylate

Comparison: Ethyl 5-(5-Methyl-2-pyridyl)isoxazole-3-carboxylate is unique due to its specific substitution pattern on the isoxazole ring, which can influence its reactivity and biological activity. Compared to similar compounds, it may exhibit different pharmacological properties and synthetic accessibility .